![molecular formula C12H19NO3S B225385 N,N-diethyl-2-methoxy-5-methylbenzenesulfonamide](/img/structure/B225385.png)
N,N-diethyl-2-methoxy-5-methylbenzenesulfonamide
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Overview
Description
N,N-diethyl-2-methoxy-5-methylbenzenesulfonamide is a chemical compound that belongs to the sulfonamide class of compounds. It is commonly referred to as DEET and is used as an insect repellent due to its effectiveness in repelling a wide range of insects. DEET was first synthesized in 1953 and has since become one of the most widely used insect repellents in the world.
Scientific Research Applications
DEET has been extensively studied for its insect repellent properties. It has been shown to be effective against a wide range of insects, including mosquitoes, ticks, and flies. DEET has also been studied for its potential use in the agricultural industry as a pesticide.
Mechanism of Action
DEET works by interfering with the insect's ability to locate its host. It does this by blocking the insect's olfactory receptors, which are responsible for detecting the host's scent. This makes it difficult for the insect to locate its host and reduces the likelihood of bites.
Biochemical and Physiological Effects:
DEET has been shown to have low toxicity in humans and animals. It is rapidly absorbed into the skin and metabolized by the liver. DEET has been shown to have no significant effect on the central nervous system or other physiological functions.
Advantages and Limitations for Lab Experiments
DEET is a widely used insect repellent and has been extensively studied for its effectiveness. It is relatively easy to synthesize and is readily available. However, DEET can be expensive, and its effectiveness can vary depending on the insect species and environmental conditions.
Future Directions
Research on DEET is ongoing, and there are several areas of future research that could be explored. These include the development of new insect repellents that are more effective and have fewer side effects, the study of DEET's potential use as a pesticide, and the investigation of DEET's effects on the environment. Additionally, research could be conducted to better understand the mechanism of action of DEET and to identify new targets for insect repellents.
Synthesis Methods
DEET can be synthesized using a two-step process. The first step involves the reaction of N,N-diethyl-m-toluamide with methanesulfonyl chloride to produce N,N-diethyl-2-methoxy-5-methylbenzenesulfonamide. The second step involves the purification of the product through recrystallization.
properties
IUPAC Name |
N,N-diethyl-2-methoxy-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3S/c1-5-13(6-2)17(14,15)12-9-10(3)7-8-11(12)16-4/h7-9H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSWWHFXAQSTXJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.35 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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